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Compound of Interest

Compound Name: Acid yellow 61

Cat. No.: B13833351

In-Depth Technical Guide: Acid Yellow 61

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and experimental applications of Acid Yellow 61 (C.I. 18968), an acid dye widely utilized in the
textile, leather, and paper industries. This document is intended for researchers, scientists, and
professionals in drug development and related fields who require detailed technical information.

Core Chemical and Physical Properties

Acid Yellow 61 is a yellow powder known for its solubility in water. It is primarily used for
dyeing materials such as wool, silk, and polyamide fibers.[1][2]

Quantitative Data Summary

The molecular formula and weight of Acid Yellow 61 have been reported with slight variations
across different sources. The table below summarizes these key quantitative data points.
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Property

Value

Source(s)

Molecular Formula

C24H22CI2NsNaOeS2

ChemicalBook[3], Chongqing
Chemdad Co.[4]

C24H20Cl2NsNaOsS:2 World dye variety[1]
] ChemicalBook[3], Chonggqing
Molecular Weight 634.48 g/mol
Chemdad Co.[4]
632.47 g/mol World dye variety[1]
CAS Number 12217-38-8 All sources

Synthesis of Acid Yellow 61

The synthesis of Acid Yellow 61 is a two-step process involving diazotization followed by a

coupling reaction.[1] The process begins with the diazotization of 2-Amino-N-ethyl-N-

phenylbenzenesulfonamide. This intermediate is then coupled with 2,5-Bichloro-4-(3-methyl-5-

oxo0-4,5-dihydropyrazol-1-yl)benzenesulfonic acid to yield the final Acid Yellow 61 dye.
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phenylbenzenesulfonamide Couples with

Coupling Reaction

2,5-Bichloro-4-(3-methyl-5-0x0-4,5- Acid Yellow 61
dihydropyrazol-1-yl)benzenesulfonic acid

Click to download full resolution via product page
Synthesis pathway of Acid Yellow 61.

Experimental Protocols

While specific experimental protocols for Acid Yellow 61 are not extensively detailed in publicly
available literature, its property of being an acid dye allows for the adaptation of general
protocols for similar dyes. One cited application is its adsorption and removal from aqueous
solutions using organobentonite. The following is a detailed methodology for a typical
adsorption experiment, adapted from the study by Baskaralingam et al. (2006) on the
adsorption of an acid dye onto organobentonite.[3]

Protocol: Adsorption of Acid Yellow 61 onto
Organobentonite

1. Preparation of Organobentonite (Adsorbent):
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e Materials:
o Bentonite clay
o Cationic surfactant (e.g., cetyltrimethylammonium bromide - CTAB)
o Distilled water
o Silver nitrate (AgNOs) solution (0.1 M)
e Procedure:

o Prepare a suspension of bentonite in distilled water (e.g., 25 g of bentonite in 250 mL of
water).

o Add a calculated amount of the cationic surfactant (e.g., 5 g of CTAB) to the bentonite
suspension. The amount of surfactant is typically based on the cation exchange capacity
(CEC) of the bentonite.

o Stir the mixture at room temperature for 12-24 hours to allow for cation exchange.
o Filter the resulting organobentonite.

o Wash the filtered product repeatedly with distilled water. Test the filtrate with the AQNOs
solution to ensure the complete removal of bromide ions (the absence of a white
precipitate indicates removal).

o Dry the washed organobentonite in an oven at 110°C for approximately 6 hours.

o Grind the dried organobentonite to a fine powder (e.g., to pass through a 200-mesh sieve).
2. Batch Adsorption Experiment:
e Materials:

o Prepared organobentonite

o Stock solution of Acid Yellow 61 of known concentration
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o pH meter
o Shaker or magnetic stirrer

o Spectrophotometer

e Procedure:

o Prepare a series of solutions of Acid Yellow 61 with varying initial concentrations from the
stock solution.

o For each concentration, take a fixed volume of the dye solution (e.g., 50 mL) in a flask.

o Adjust the pH of the solutions to a desired value using dilute HCI or NaOH, as pH can
significantly influence adsorption. For acid dyes, acidic pH is often favorable.

o Add a pre-weighed amount of the prepared organobentonite (e.g., 0.1 g) to each flask.

o Agitate the flasks at a constant speed and temperature for a specified period to reach
equilibrium (e.g., 120 minutes).

o After agitation, centrifuge or filter the samples to separate the adsorbent from the solution.

o Measure the final concentration of Acid Yellow 61 in the supernatant/filtrate using a
spectrophotometer at the dye's maximum absorbance wavelength.

o Calculate the amount of dye adsorbed per unit mass of adsorbent (ge) using the following
equation: ge = (Co - Ce) *V/ W Where:

ge is the adsorption capacity at equilibrium (mg/g)

Co is the initial dye concentration (mg/L)

Ce is the equilibrium dye concentration (mg/L)

V is the volume of the solution (L)

W is the mass of the adsorbent (g)
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This protocol can be used to study the effects of various parameters such as pH, initial dye
concentration, adsorbent dosage, and temperature on the adsorption of Acid Yellow 61. The
data obtained can be used to determine the adsorption isotherms and kinetics of the process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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